Cas no 1185306-44-8 (2，4-Difluoro-5-(methyl-d3)-chlorobenzene)

• Product Name: 2，4-Difluoro-5-(methyl-d3)-chlorobenzene
• CAS No: 1185306-44-8
• MF: C₇H₂D₃ClF₂
• MW: 165.58
• CID: 5144174
• PubChem ID: 45785223
• Update Time: 2025-06-11

2，4-Difluoro-5-(methyl-d3)-chlorobenzene Chemical and Physical Properties

Names and Identifiers

• 2,4-Difluoro-5-(methyl-d3)-chlorobenzene
• F92406
• 1185306-44-8
• AKOS015944958
• 2，4-Difluoro-5-(methyl-d3)-chlorobenzene

• Inchi： 1S/C7H5ClF2/c1-4-2-5(8)7(10)3-6(4)9/h2-3H,1H3/i1D3
• InChI Key： RHLAJEKVHZLEFY-FIBGUPNXSA-N
• SMILES： C([2H])([2H])([2H])C1C=C(Cl)C(F)=CC=1F

Computed Properties

• Exact Mass: 165.0236144g/mol
• Monoisotopic Mass: 165.0236144g/mol
• Isotope Atom Count: 3
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 118
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 0Ų

Additional information on 2，4-Difluoro-5-(methyl-d3)-chlorobenzene

Recent Advances in the Application of 2,4-Difluoro-5-(methyl-d3)-chlorobenzene (CAS: 1185306-44-8) in Chemical Biology and Pharmaceutical Research

The compound 2,4-Difluoro-5-(methyl-d3)-chlorobenzene (CAS: 1185306-44-8) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential applications in drug discovery and development. This deuterated aromatic compound, characterized by its difluoro and chloro substituents, serves as a versatile building block in the synthesis of complex molecules, particularly in the context of isotopic labeling for metabolic studies and pharmacokinetic profiling.

Recent studies have highlighted the role of 2,4-Difluoro-5-(methyl-d3)-chlorobenzene in the development of novel therapeutic agents. For instance, researchers have utilized this compound as a key intermediate in the synthesis of deuterated analogs of FDA-approved drugs, aiming to improve metabolic stability and reduce toxicity. The incorporation of deuterium at the methyl position (methyl-d3) has been shown to significantly alter the pharmacokinetic properties of resulting molecules, offering a promising strategy for enhancing drug efficacy and safety.

In a groundbreaking study published in the Journal of Medicinal Chemistry, scientists employed 2,4-Difluoro-5-(methyl-d3)-chlorobenzene to synthesize a series of deuterated kinase inhibitors. The study demonstrated that deuterium substitution led to a marked improvement in the compounds' half-lives and bioavailability, while maintaining their target specificity. These findings underscore the potential of this compound in the rational design of next-generation therapeutics with optimized pharmacological profiles.

Furthermore, the application of 2,4-Difluoro-5-(methyl-d3)-chlorobenzene extends beyond small molecule drug development. Recent research has explored its use in the synthesis of deuterated fluorescent probes for biological imaging. The unique photophysical properties of the difluorobenzene core, combined with the isotopic labeling capability, make this compound particularly valuable for tracking molecular interactions in complex biological systems with high precision and minimal background interference.

From a synthetic chemistry perspective, several innovative methodologies have been developed to efficiently incorporate 2,4-Difluoro-5-(methyl-d3)-chlorobenzene into more complex structures. A notable advancement includes the development of palladium-catalyzed cross-coupling reactions that enable the selective introduction of this moiety into heterocyclic scaffolds, significantly expanding the chemical space accessible for drug discovery programs.

As the pharmaceutical industry continues to embrace the concept of deuterium incorporation as a strategy for drug optimization, the demand for high-quality deuterated building blocks like 2,4-Difluoro-5-(methyl-d3)-chlorobenzene is expected to grow substantially. Current research efforts are focused on improving the scalability of its synthesis and exploring novel applications in targeted drug delivery systems and diagnostic agents.

In conclusion, 2,4-Difluoro-5-(methyl-d3)-chlorobenzene (CAS: 1185306-44-8) represents a valuable tool in modern medicinal chemistry, offering unique opportunities for the development of improved therapeutic agents and research tools. The ongoing research in this area promises to yield significant advancements in drug development strategies and our understanding of molecular interactions in biological systems.